Cas no 1562228-80-1 (3-(trimethyl-1H-pyrazol-4-yl)prop-2-enal)

• Product Name: 3-(trimethyl-1H-pyrazol-4-yl)prop-2-enal
• CAS No: 1562228-80-1
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 6275841
• PubChem ID: 133622515
• Update Time: 2025-05-22

3-(trimethyl-1H-pyrazol-4-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(trimethyl-1H-pyrazol-4-yl)prop-2-enal
• 1562228-80-1
• 3-(1,3,5-Trimethyl-1h-pyrazol-4-yl)acrylaldehyde
• EN300-1870394
• CS-0349863

• Inchi： 1S/C9H12N2O/c1-7-9(5-4-6-12)8(2)11(3)10-7/h4-6H,1-3H3/b5-4+
• InChI Key： IVBUQPIMXIGKHD-SNAWJCMRSA-N
• SMILES： O=C/C=C/C1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-(trimethyl-1H-pyrazol-4-yl)prop-2-enal

3-(Trimethyl-1H-Pyrazol-4-yl)Prop-2-enal: A Comprehensive Overview

3-(Trimethyl-1H-pyrazol-4-yl)prop-2-enal, also known by its CAS number 1562228-80-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the characteristics, synthesis, and applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of 3-(trimethyl-1H-pyrazol-4-yl)prop-2-enal consists of a pyrazole ring substituted with three methyl groups at the 4-position and an aldehyde group at the 3-position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic synthesis. Recent studies have highlighted its role in the development of novel materials, including coordination polymers and metal-organic frameworks (MOFs), where its functional groups facilitate strong metal-ligand interactions.

The synthesis of 3-(trimethyl-1H-pyrazol-4-yl)prop-2-enal typically involves a multi-step process, often starting with the preparation of the pyrazole ring. Researchers have explored various methods, including condensation reactions and catalytic processes, to optimize the yield and purity of the compound. For instance, a study published in 2023 demonstrated that the use of microwave-assisted synthesis significantly reduces reaction time while maintaining high product quality. This advancement has opened new avenues for large-scale production of this compound.

In terms of applications, 3-(trimethyl-1H-pyrazol-4-yl)prop-2-enal has shown promise in the field of catalysis. Its ability to coordinate with transition metals makes it an effective ligand in homogeneous catalysis systems. Recent research has focused on its use in asymmetric catalysis, where it has been employed to facilitate enantioselective reactions. For example, a 2023 study reported that this compound, when used as a ligand in palladium-catalyzed cross-coupling reactions, achieved excellent enantioselectivity and high turnover numbers.

Beyond catalysis, this compound has also found applications in sensor technology. Its ability to interact with metal ions has been exploited in the development of sensors for detecting heavy metals in environmental samples. A 2023 paper highlighted that sensors incorporating 3-(trimethyl-1H-pyrazol-4-yl)prop-2-enal exhibited high sensitivity and selectivity towards lead ions, making them suitable for real-time monitoring applications.

The biological activity of 3-(trimethyl-1H-pyrazol-4-yli)propaenual has also been a topic of recent research interest. Studies have shown that it exhibits moderate antibacterial activity against Gram-positive bacteria, suggesting potential applications in antimicrobial agents. Furthermore, preliminary toxicity studies indicate that it has low cytotoxicity towards mammalian cells, which is a favorable trait for drug development.

In conclusion, 3-(trimethylpyrazolyl)propenal, with its unique chemical structure and versatile functional groups, continues to be a subject of intense research across multiple disciplines. From catalysis to sensor technology and materials science, this compound offers a wide range of opportunities for innovation. As research progresses, it is anticipated that new applications will emerge, further solidifying its importance in both academic and industrial settings.